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Compound of Interest

Compound Name: 2-Bromonaphthalen-1-ol

Cat. No.: B1194128

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for 2-Bromonaphthalen-1-ol, a crucial component in various
research and development applications. The following procedural guidance is designed to be a
preferred source for laboratory safety, fostering a culture of safety and trust.

Chemical Identifier:

Name: 2-Bromonaphthalen-1-ol

Synonyms: 2-Bromo-1-naphthol

CAS Number: 771-15-3[1]

Molecular Formula: C10H7BrO[1]

Molecular Weight: 223.07 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromonaphthalen-1-ol and its structural analogs are considered hazardous. Based on data
for similar compounds, it may be harmful if swallowed, inhaled, or absorbed through the skin,
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and can cause skin, eye, and respiratory irritation.[2][3][4] Therefore, a comprehensive

personal protective equipment (PPE) plan is mandatory for handling this compound.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-

Bromonaphthalen-1-ol

PPE Category Specification

Purpose

Chemical-resistant gloves
) (e.g., Nitrile rubber). Inspect
Hand Protection
gloves for tears or holes before

use.

To prevent skin contact and
absorption.[2]

Tightly fitting safety goggles or

a face shield that complies with
Eye/Face Protection OSHA's 29 CFR 1910.133 or

European Standard EN166.[2]

[5][6]

To protect eyes from splashes
and dust.[2]

A flame-resistant lab coat, long
pants, and closed-toe/closed-
) ] heel shoes must be worn. For
Skin and Body Protection ] ) )
tasks with a risk of splashing, a
chemical-resistant apron or

suit is recommended.

To protect skin and clothing

from contamination.[2]

All work should be conducted
in a certified chemical fume
hood. If a fume hood is not
) ) available or if exposure limits
Respiratory Protection
may be exceeded, a
NIOSH/MSHA-approved

respirator should be used.[2][5]
[7]

To prevent inhalation of dust or

vapors.[2]

Operational Plan: Step-by-Step Handling

Procedures
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A systematic approach to handling 2-Bromonaphthalen-1-ol is crucial to minimize exposure
and ensure safety.

Step 1: Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks
while wearing appropriate PPE.

e Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,
and the date of receipt.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[5] The container must be kept tightly closed.[5][7] For long-term
stability, storage at -20°C under a nitrogen atmosphere is recommended.[1] Access to the
storage area should be restricted to authorized personnel.[2]

Step 2: Handling and Use

» Ventilation: All handling of 2-Bromonaphthalen-1-ol must be conducted inside a certified
chemical fume hood to ensure adequate ventilation.[2][5]

o Personal Protective Equipment (PPE): Before beginning work, don the appropriate PPE as
detailed in Table 1.

» Dispensing: When weighing or transferring the solid, use techniques that minimize dust
generation.

» Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[8][9]

Step 3: Spill Response
o Evacuate: In the event of a spill, evacuate all non-essential personnel from the area.
o Ventilate: Ensure the area is well-ventilated; if the spill is contained, use the fume hood.

o Containment and Cleanup: For a solid spill, carefully sweep up the material and place it into
a suitable, labeled container for disposal.[5] Avoid creating dust. For a solution spill, use an
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inert absorbent material to contain the liquid.

o Decontamination: Thoroughly clean the spill area.

» Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.[2]

Disposal Plan

Proper disposal of 2-Bromonaphthalen-1-ol and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

+ Waste Collection: Collect all waste containing 2-Bromonaphthalen-1-ol in a suitable,
closed, and clearly labeled container.[2][5]

¢ Regulatory Compliance: Dispose of the contents and the container in accordance with all
local, regional, and national regulations.[2] It is recommended to consult with your
institution's environmental health and safety (EHS) department for specific guidance.

» Treatment Options: If permissible, treatment may involve neutralization or incineration in a
licensed facility.[10]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromonaphthalen-1-ol.
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Caption: Workflow for Safe Handling of 2-Bromonaphthalen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemscene.com [chemscene.com]

e 2. benchchem.com [benchchem.com]

¢ 3. sigmaaldrich.com [sigmaaldrich.com]
e 4. fishersci.com [fishersci.com]

e 5. fishersci.com [fishersci.com]

¢ 6. 1-Bromo-2-naphthol(573-97-7)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

o 7. fishersci.com [fishersci.com]

e 8. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
e 9. fishersci.co.uk [fishersci.co.uk]

e 10. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-
Bromonaphthalen-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1194128#personal-protective-equipment-for-
handling-2-bromonaphthalen-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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